![molecular formula C20H22BrN7O B2702298 2-{[3-(3-fluorophenyl)isoxazolo[5,4-d]pyrimidin-4-yl]oxy}-N-(3-methylbenzyl)acetamide CAS No. 1111975-93-9](/img/structure/B2702298.png)
2-{[3-(3-fluorophenyl)isoxazolo[5,4-d]pyrimidin-4-yl]oxy}-N-(3-methylbenzyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of this compound involves a 6- or 7-step procedure, leading to the formation of the isoxazolo[5,4-d]pyrimidin-4(5H)-one scaffold. Chemistry-driven modifications have been crucial in optimizing the structure for biological activity. Notably, the compound exhibits promising inhibitory effects on indoleamine 2,3-dioxygenase 1 (IDO1) , a key enzyme involved in immunomodulation .
Scientific Research Applications
Radioligand Development for PET Imaging
A notable application is in the development of selective radioligands for imaging the translocator protein (18 kDa) using positron emission tomography (PET). The research into compounds such as DPA-714, which shares structural motifs with the given compound, highlights the potential for designing molecules that can be labeled with fluorine-18 for in vivo brain imaging. This has significant implications for studying neuroinflammation and related neurological conditions (Dollé et al., 2008).
Anticancer Activity
Another application is in the design and synthesis of derivatives for anticancer activity. The synthesis of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives and their testing against cancer cell lines have shown potential anticancer effects. Such derivatives may serve as a foundation for developing new therapeutic agents targeting various cancer types (Al-Sanea et al., 2020).
Antibacterial and Antifungal Agents
The compound's framework has been explored for developing antibacterial and antifungal agents. Synthesis of related structures with modifications has led to the discovery of compounds with significant in vitro activity against resistant strains of bacteria and fungi. This is critical in the context of rising antimicrobial resistance and the need for new effective treatments (Varshney et al., 2009).
Anti-inflammatory and Analgesic Agents
Research has also been directed towards synthesizing derivatives with anti-inflammatory and analgesic activities. By modifying the core structure, researchers have developed compounds that show promising results in preclinical models for inflammation and pain, suggesting potential applications in treating chronic pain and inflammatory disorders (Khalifa & Abdelbaky, 2008).
Properties
IUPAC Name |
3-[2-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]ethyl]-N-butyl-N-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22BrN7O/c1-3-4-12-27(2)18-9-8-16-23-24-17(28(16)25-18)10-11-19-22-20(26-29-19)14-6-5-7-15(21)13-14/h5-9,13H,3-4,10-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEMFAQVVUKAQBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C)C1=NN2C(=NN=C2CCC3=NC(=NO3)C4=CC(=CC=C4)Br)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22BrN7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.